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Compound of Interest

Compound Name: 5-Methyl-3-heptanone

Cat. No.: B146453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 5-Methyl-
3-heptanone, an organic compound of interest in various chemical and pharmaceutical

research fields. This document outlines the theoretical calculation of its molecular weight and

details the experimental methodology for its empirical determination, adhering to rigorous

scientific standards.

Quantitative Data Summary
The molecular weight of a compound is a fundamental physical property, crucial for reaction

stoichiometry, analytical characterization, and pharmacokinetic profiling. The table below

summarizes the elemental composition and calculated molecular weight of 5-Methyl-3-
heptanone.

Constituent
Element

Symbol Atomic Count
Standard
Atomic Weight
(amu)

Total Mass
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 16 1.008 16.128

Oxygen O 1 15.999 15.999

Total 128.215
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Note: The total molecular weight is derived from the sum of the masses of its constituent

atoms. The molecular formula for 5-Methyl-3-heptanone is C₈H₁₆O[1][2][3][4]. The standard

atomic weights are based on IUPAC recommendations[5][6][7]. The experimentally determined

molecular weight is often cited as 128.21 g/mol or 128.22 g/mol [1][2][3][4].

Experimental Protocol: Molecular Weight
Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for

the separation, identification, and molecular weight determination of volatile and semi-volatile

organic compounds such as 5-Methyl-3-heptanone.

Principle
The sample is first vaporized and separated into its components in the gas chromatograph. The

separated components then enter the mass spectrometer, where they are ionized, and the

resulting ions are sorted based on their mass-to-charge ratio (m/z). The molecular ion peak in

the mass spectrum corresponds to the molecular weight of the compound.

Methodology
Sample Preparation: A dilute solution of 5-Methyl-3-heptanone is prepared in a volatile

organic solvent (e.g., dichloromethane or hexane). The concentration should be optimized to

avoid column overloading and detector saturation.

Gas Chromatography (GC) Separation:

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the heated

inlet of the gas chromatograph. The high temperature of the inlet port ensures the rapid

volatilization of the sample.

Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium or

nitrogen) through a capillary column. The column is coated with a stationary phase that

interacts with the sample components to varying degrees, leading to their separation
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based on boiling points and polarity. Lower molecular weight compounds tend to elute

from the column faster than those with higher molecular weights.

Mass Spectrometry (MS) Analysis:

Ionization: As the separated components elute from the GC column, they enter the ion

source of the mass spectrometer. Electron Ionization (EI) is a common method where the

molecules are bombarded with a high-energy electron beam. This process dislodges an

electron from the molecule, forming a positively charged molecular ion (M⁺).

Mass Analysis: The newly formed ions are accelerated into a mass analyzer (e.g., a

quadrupole). The mass analyzer filters the ions based on their mass-to-charge ratio (m/z).

Detection: An electron multiplier detects the filtered ions. The signal is amplified and sent

to a data system.

Data Analysis: The output is a mass spectrum, which is a plot of ion abundance versus m/z.

The peak with the highest m/z value that is not an isotope peak typically represents the

molecular ion (M⁺), and its m/z value corresponds to the molecular weight of the compound.

For 5-Methyl-3-heptanone, a prominent peak at m/z 128 would be expected.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the Gas Chromatography-Mass

Spectrometry (GC-MS) workflow for the determination of the molecular weight of 5-Methyl-3-
heptanone.
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Caption: Workflow for Molecular Weight Determination using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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